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Compound of Interest

Compound Name: 4-ethynyl-1,2-dimethoxybenzene

Cat. No.: B1333843

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-ethynyl-1,2-dimethoxybenzene,
a key building block in synthetic chemistry, particularly for the development of novel therapeutic
agents and functional materials. This document details its commercial availability, purity
specifications, and recommended experimental protocols for its synthesis and quality control.

Commercial Availability and Purity

4-Ethynyl-1,2-dimethoxybenzene is readily available from a variety of chemical suppliers.
The purity of the commercially available compound is typically high, making it suitable for most

research and development applications. Below is a summary of offerings from prominent
suppliers.
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Supplier CAS Number Purity Physical Form  Storage
. Room
--INVALID-LINK--  4302-52-7 98% Solid
temperature
White to light
--INVALID-LINK--  4302-52-7 >98.0% (GC) yellow Not specified
powder/crystal
--INVALID-LINK--  4302-52-7 95% Not specified 2-8 °C
--INVALID-LINK--  4302-52-7 95.0% - 97.0%[1] Not specified Not specified

Physicochemical Properties

Property Value

Molecular Formula C10H1002

Molecular Weight 162.19 g/mol

Melting Point 76 °C

Boiling Point 130 °C at 760 mmHg

IUPAC Name 4-ethynyl-1,2-dimethoxybenzene

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and purity analysis of
4-ethynyl-1,2-dimethoxybenzene. These protocols are based on established synthetic routes
for similar compounds and standard analytical techniques.

Synthesis of 4-Ethynyl-1,2-dimethoxybenzene

A common and effective method for the synthesis of aryl acetylenes is the Sonogashira
coupling reaction. An alternative, presented here, is the reaction of a suitable acetal with an
acetylide, which is a reliable method for constructing the ethynyl group.

Reaction Scheme:
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A representative synthetic route to 4-ethynyl-1,2-dimethoxybenzene.

Materials:

e 3,4-Dimethoxybenzaldehyde

e Dimethyl (1-diazo-2-oxopropyl)phosphonate (Seyferth-Gilbert reagent)
o Potassium carbonate (K2COs)

o Methanol (MeOH)

e Diethyl ether (Et20)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)
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Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

To a solution of 3,4-dimethoxybenzaldehyde (1.0 equivalent) in methanol in a round-bottom
flask, add dimethyl (1-diazo-2-oxopropyl)phosphonate (1.1 equivalents).

e Cool the mixture to 0 °C in an ice bath.

o Slowly add potassium carbonate (2.0 equivalents) portion-wise to the stirred solution.
» Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

¢ Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction by adding water.

o Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

o Combine the organic layers and wash with saturated agueous sodium bicarbonate solution,
followed by brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

e The crude product can be purified by column chromatography on silica gel using a mixture of
hexane and ethyl acetate as the eluent.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
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HPLC is a robust method for assessing the purity of non-volatile organic compounds like 4-
ethynyl-1,2-dimethoxybenzene.

Prepare sample and
reference standard solutions
(e.g., 1 mg/mL in mobile phase)

Equilibrate HPLC system
with mobile phase

i

Inject sample and
reference standard

Isocratic or gradient elution
on a C18 column

wavelength (e.g., 254 nm)

:

Calculate purity based on
peak area percentage

[UV detection at a suitable)

Click to download full resolution via product page

A typical workflow for purity analysis by HPLC.

Instrumentation and Reagents:
o High-Performance Liquid Chromatography (HPLC) system with a UV detector
e C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm)

o Acetonitrile (HPLC grade)
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o Water (HPLC grade)

e 4-Ethynyl-1,2-dimethoxybenzene reference standard

Chromatographic Conditions:

Parameter Condition
Mobile Phase Acetonitrile:Water (e.g., 60:40 v/v)
Flow Rate 1.0 mL/min
Injection Volume 10 uL
Column Temperature Ambient
Detection Wavelength 254 nm
Procedure:

» Sample Preparation: Accurately weigh and dissolve approximately 10 mg of the 4-ethynyl-
1,2-dimethoxybenzene sample in 10 mL of the mobile phase to prepare a 1 mg/mL solution.
Prepare a reference standard solution at the same concentration.

o System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable
baseline is achieved.

« Injection and Analysis: Inject the sample and reference standard solutions into the HPLC
system.

o Data Analysis: Determine the purity of the sample by calculating the area percentage of the
main peak relative to the total area of all peaks in the chromatogram.

Purity Determination by Gas Chromatography (GC)

For volatile and thermally stable compounds, Gas Chromatography is an excellent alternative
for purity assessment.

Instrumentation and Reagents:
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Gas Chromatograph (GC) with a Flame lonization Detector (FID)

Capillary column suitable for aromatic compounds (e.g., DB-5 or equivalent)

Helium or Nitrogen (carrier gas)

Dichloromethane or other suitable volatile solvent

4-Ethynyl-1,2-dimethoxybenzene reference standard

Chromatographic Conditions:

Parameter Condition

DB-5, 30 m x 0.25 mm ID, 0.25 pum film

Column
thickness
Carrier Gas Helium at a constant flow of 1 mL/min
Injection Port Temperature 250 °C
Detector Temperature 280 °C

Start at 100 °C, hold for 2 min, ramp to 250 °C

Oven Temperature Program _ _
at 10 °C/min, hold for 5 min

Injection Volume 1 pL (split injection, e.g., 50:1 split ratio)

Procedure:

o Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable
volatile solvent like dichloromethane. Prepare a reference standard solution at a similar
concentration.

« Injection and Analysis: Inject the prepared solutions into the GC.

o Data Analysis: Calculate the purity based on the area percent of the main peak relative to the
total peak area in the chromatogram.
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Safety Information

4-Ethynyl-1,2-dimethoxybenzene is harmful if swallowed and may cause skin, eye, and
respiratory irritation. It is essential to handle this compound in a well-ventilated fume hood and
wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a
lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

This technical guide is intended to provide a starting point for researchers. Specific applications
may require optimization of the described protocols. Always consult relevant literature and
safety documentation before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1333843?utm_src=pdf-body
https://www.benchchem.com/product/b1333843?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/4302-52-7_1126729.html
https://www.benchchem.com/product/b1333843#commercial-availability-and-purity-of-4-ethynyl-1-2-dimethoxybenzene
https://www.benchchem.com/product/b1333843#commercial-availability-and-purity-of-4-ethynyl-1-2-dimethoxybenzene
https://www.benchchem.com/product/b1333843#commercial-availability-and-purity-of-4-ethynyl-1-2-dimethoxybenzene
https://www.benchchem.com/product/b1333843#commercial-availability-and-purity-of-4-ethynyl-1-2-dimethoxybenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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